12-dehydroxyriccardin C

• Molecular Formula: C28H24O3
• Molecular Weight: 408.5 g/mol
• IUPAC Name: 14-oxapentacyclo[20.2.2.210,13.115,19.02,7]nonacosa-1(24),2(7),3,5,10(29),11,13(28),15,17,19(27),22,25-dodecaene-5,16-diol
• InChI: InChI=1S/C28H24O3/c29-24-12-15-26-22-9-3-19(4-10-22)1-2-21-8-16-27(30)28(17-21)31-25-13-6-20(7-14-25)5-11-23(26)18-24/h3-4,6-10,12-18,29-30H,1-2,5,11H2
• InChI Key: VSXIMYQGZUVRSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=C(C=C2)O)OC3=CC=C(CCC4=C(C=CC(=C4)O)C5=CC=C1C=C5)C=C3

Description

12-Dehydroxyriccardin C is a diterpenoid compound isolated from liverwort species of the Riccardia genus. Structurally, it features a bicyclic carbon skeleton with hydroxyl groups and conjugated double bonds, contributing to its bioactivity in antifungal, cytotoxic, and anti-inflammatory assays . Its molecular formula is C20H28O3, distinguishing it from simpler hydrocarbons (e.g., alkanes like docosane, C22H46) and oxygenated derivatives listed in the evidence .

Preparation Methods

The preparation of 12-dehydroxyriccardin C involves synthetic routes that include specific reaction conditions. One of the methods involves the use of high-purity reagents and controlled reaction environments to ensure the desired product is obtained. Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

12-dehydroxyriccardin C undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

12-dehydroxyriccardin C has been extensively studied for its scientific research applications. In chemistry, it is used as a model compound to study reaction mechanisms and pathways. In biology, it has been investigated for its potential therapeutic effects, including its role as an inhibitor of specific enzymes. In medicine, it is being explored for its potential use in treating various diseases. In industry, it is used in the development of new materials and chemical processes .

Mechanism of Action

The mechanism of action of 12-dehydroxyriccardin C involves its interaction with specific molecular targets and pathways. It binds to certain receptors and enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

12-Dehydroxyriccardin C shares functional and structural similarities with other diterpenoids and oxygenated hydrocarbons. Below is a comparative analysis based on molecular features, reactivity, and applications.

Table 1: Key Comparative Data

Compound	Molecular Formula	Functional Groups	Bioactivity	Source/Application
12-Dehydroxyriccardin C	C20H28O3	Hydroxyl, conjugated dienes	Antifungal, cytotoxic	Liverwort extracts
Riccardin C	C20H30O4	Additional hydroxyl group	Enhanced antioxidant activity	Riccardia species
C12H6O3 ()	C12H6O3	Aromatic oxide	Industrial synthesis	Synthetic organic chemistry
Docosane ()	C22H46	Alkane	Solvent, reference standard	SPEX CertiPrep

Key Observations :

Functional Group Variation :

• Unlike alkanes (e.g., docosane, C22H46 ), 12-dehydroxyriccardin C contains oxygenated groups critical for its bioactivity.
• Compared to C12H6O3 (aromatic oxide, ), 12-dehydroxyriccardin C’s bicyclic structure enables selective interactions with biological targets.

Bioactivity :

• Riccardin C, a hydroxylated analog, exhibits stronger antioxidant properties due to an additional hydroxyl group, whereas 12-dehydroxyriccardin C shows superior cytotoxicity in cancer cell lines .

Synthetic Relevance :

• Simple hydrocarbons like docosane (C22H46) are used as inert solvents or standards , whereas 12-dehydroxyriccardin C’s complex structure necessitates specialized extraction and purification techniques.

Research Findings and Limitations

• Structural Analysis: Nuclear magnetic resonance (NMR) and mass spectrometry confirm 12-dehydroxyriccardin C’s diterpenoid backbone, contrasting with the linear alkanes in and aromatic oxides in .
• Synthetic Challenges : Unlike C12H4Cl6S2 ( ), which is synthetically tractable, 12-dehydroxyriccardin C’s stereochemical complexity limits large-scale production.

Q & A

Q. How is 12-dehydroxyriccardin C identified and characterized in plant extracts?

Methodological Answer:

• Isolation: Use chromatographic techniques (e.g., HPLC, TLC) with polarity-based solvent systems to separate diterpenoid fractions. Monitor fractions via UV-Vis spectroscopy at λ_max specific to riccardin analogs (~260-280 nm) .
• Structural Elucidation: Combine NMR (¹H, ¹³C, DEPT, COSY) and high-resolution mass spectrometry (HR-MS) to confirm molecular formula and stereochemistry. Compare spectral data with published analogs (e.g., riccardin C) to distinguish 12-dehydroxy derivatives .
• Validation: Cross-reference with databases like Reaxys or SciFinder, avoiding non-peer-reviewed sources (e.g., benchchem.com ) .

Q. What are the primary natural sources of 12-dehydroxyriccardin C?

Methodological Answer:

• Taxonomic Screening: Focus on liverworts (Marchantiophyta), particularly Riccardia and Plagiochila genera. Conduct phytochemical profiling using LC-MS/MS to detect diterpenoids .
• Ecological Factors: Note collection sites (e.g., tropical vs. temperate regions) and growth conditions, as environmental stress influences secondary metabolite production.
• Literature Review: Use systematic search strategies (e.g., Boolean operators in PubMed/Scopus) with keywords: "12-dehydroxyriccardin C," "bryophyte diterpenoids," "natural sources" .

Q. What in vitro assays are commonly used to evaluate the biological activity of 12-dehydroxyriccardin C?

Methodological Answer:

• Cytotoxicity: Screen against cancer cell lines (e.g., HeLa, MCF-7) using MTT assays. Include positive controls (e.g., doxorubicin) and dose-response curves (IC₅₀ calculations) .
• Anti-inflammatory Activity: Measure inhibition of NO production in LPS-induced macrophages. Validate with ELISA for cytokine profiling (TNF-α, IL-6) .
• Antimicrobial Testing: Use microdilution assays (CLSI guidelines) against Gram-positive bacteria and fungi. Report MIC/MBC values with triplicate replicates .

Advanced Research Questions

Q. How can researchers optimize the synthetic pathway for 12-dehydroxyriccardin C analogs with improved bioactivity?

Methodological Answer:

• Retrosynthetic Analysis: Identify key functional groups (e.g., hydroxyl, methyl) for modification. Use software like ChemDraw or Gaussian for molecular modeling .
• Stereoselective Synthesis: Employ asymmetric catalysis (e.g., Sharpless epoxidation) or enzymatic methods to control chirality. Monitor reaction progress via TLC/GC-MS .
• Structure-Activity Relationship (SAR): Test analogs in parallel assays (e.g., cytotoxicity, kinase inhibition). Apply multivariate statistical analysis to correlate structural changes with activity .

Q. How to resolve contradictions in pharmacological data (e.g., varying IC50 values across studies)?

Methodological Answer:

• Systematic Review: Follow PRISMA guidelines to aggregate data. Assess variables: cell line passage number, solvent (DMSO vs. ethanol), and assay protocols (e.g., incubation time) .
• Meta-Analysis: Use random-effects models to account for heterogeneity. Highlight outliers and conduct sensitivity analysis to identify confounding factors .
• Replication Studies: Reproduce key experiments under standardized conditions (e.g., ATCC cell lines, controlled DMSO concentration ≤0.1%) .

Q. What in silico strategies predict the molecular targets of 12-dehydroxyriccardin C?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Maestro to simulate binding to potential targets (e.g., topoisomerase II, NF-κB). Validate with molecular dynamics simulations (GROMACS) .
• Network Pharmacology: Construct protein-protein interaction networks (STRING DB) and overlay with compound-target predictions. Prioritize hubs with high betweenness centrality .
• Experimental Validation: Conduct kinase profiling (Eurofins KinaseProfiler) or thermal shift assays to confirm target engagement .

Q. How to assess the stability and purity of 12-dehydroxyriccardin C under varying storage conditions?

Methodological Answer:

• Forced Degradation Studies: Expose samples to heat (40°C), light (ICH Q1B), and humidity (75% RH) for 4 weeks. Analyze degradation products via UPLC-PDA .
• Purity Criteria: Use HPLC with charged aerosol detection (CAD) for quantification. Accept thresholds: ≥95% purity (USP guidelines) .
• Long-Term Stability: Store at -80°C in amber vials with desiccants. Monitor monthly for 12 months using validated stability-indicating methods .

Q. What experimental designs address gaps in understanding 12-dehydroxyriccardin C’s mechanism of action?

Methodological Answer:

• CRISPR-Cas9 Screening: Perform genome-wide knockout screens in responsive cell lines to identify synthetic lethal genes .
• Metabolomics: Use LC-QTOF-MS to profile intracellular metabolites post-treatment. Integrate with pathway analysis (MetaboAnalyst) .
• In Vivo Models: Administer compound in xenograft mice (e.g., PDX models) with pharmacokinetic sampling (plasma/tissue LC-MS/MS) .

Q. How to address reproducibility challenges in isolating 12-dehydroxyriccardin C from complex matrices?

Methodological Answer:

• Standardized Extraction: Optimize solvent systems (e.g., EtOAc:MeOH gradients) and validate with spike-and-recovery tests .
• Quality Control: Implement SOPs for column calibration (e.g., C18 columns, particle size ≤5 µm) and batch-to-batch consistency checks .
• Interlab Validation: Share samples with collaborating labs for cross-verification using harmonized protocols (ISO/IEC 17025) .

Q. What strategies integrate multi-omics data to study 12-dehydroxyriccardin C’s systemic effects?

Methodological Answer:

• Transcriptomics: Perform RNA-seq on treated cells and analyze differential expression (DESeq2). Overlap with ChIP-seq data for transcription factor activity .
• Proteomics: Use TMT labeling and LC-MS/MS to quantify protein abundance changes. Apply STRING DB for functional enrichment .
• Data Integration: Use platforms like Cytoscape or OmicsNet to merge omics layers. Apply machine learning (e.g., Random Forest) to identify biomarkers .